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Compound of Interest

Compound Name: Dapoxetine-d6

Cat. No.: B12398498

For Researchers, Scientists, and Drug Development Professionals

Dapoxetine-d6 is the deuterated analog of Dapoxetine, a selective serotonin reuptake inhibitor
(SSRI) used for the treatment of premature ejaculation.[1][2] As a stable isotope-labeled
internal standard, Dapoxetine-d6 is a critical tool in pharmacokinetic and metabolic studies,
enabling precise quantification of Dapoxetine in biological matrices. This technical guide
provides a comprehensive overview of the chemical properties, metabolic pathways, and
relevant experimental methodologies associated with Dapoxetine-d6.

Chemical and Physical Properties

Dapoxetine-d6 is structurally identical to Dapoxetine, with the exception of six hydrogen atoms
on the N,N-dimethyl groups being replaced by deuterium. This isotopic substitution results in a
higher molecular weight, which allows for its differentiation from the parent drug in mass
spectrometry-based analyses, without significantly altering its chemical behavior.
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Property Value Reference
Analyte Name Dapoxetine-d6 Hydrochloride [3]

CAS Number 1246814-76-5 [31[4]
Molecular Formula C21H18DeCINO

Molecular Weight 347.91 g/mol

Exact Mass 347.1923026 u

Isotope Atom Count 6

Topological Polar Surface Area  12.5 A2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

2
Count
Rotatable Bond Count 6
Complexity 337

Metabolic Pathways

Dapoxetine is primarily metabolized in the liver by cytochrome P450 enzymes, specifically
CYP3A4 and CYP2D6, as well as flavin-containing monooxygenase 1 (FMO1). The major
metabolic pathways involve N-demethylation and N-oxidation. It is presumed that Dapoxetine-
d6 undergoes the same metabolic transformations. The primary metabolites are
Desmethyldapoxetine and Dapoxetine-N-oxide. Further metabolism can lead to N,N-
didesmethyldapoxetine. The polymorphism of the CYP2D6 enzyme can significantly influence
the metabolic rate of Dapoxetine.
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Metabolic Pathway of Dapoxetine
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Bioanalytical Workflow for Dapoxetine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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